Cas no 1260386-78-4 (6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile)

• Product Name: 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile
• CAS No: 1260386-78-4
• MF: C₈H₄BrN₃
• MW: 222.041460037231
• MDL: MFCD18380893
• CID: 1026370
• PubChem ID: 56923681
• Update Time: 2025-10-29

6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile
• 6-Bromo-3-cyano-4-azaindole
• DTXSID80718772
• MFCD18380893
• AKOS016001695
• 1260386-78-4
• DB-369109
• SCHEMBL16035959
• FS-3630
• JEYQHZPJMRWDGZ-UHFFFAOYSA-N
• AMY24487
• CS-0089677
• 1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile, 6-bromo-

• MDL： MFCD18380893
• Inchi： 1S/C8H4BrN3/c9-6-1-7-8(12-4-6)5(2-10)3-11-7/h1,3-4,11H
• InChI Key： JEYQHZPJMRWDGZ-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(C#N)=CNC=2C=1

Computed Properties

• Exact Mass: 220.95900
• Monoisotopic Mass: 220.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.47000
• LogP: 2.19708

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile

Introduction to 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile (CAS No. 1260386-78-4)

6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile (CAS No. 1260386-78-4) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural framework and potential biological activities. This compound belongs to the pyrrolopyridine class, which is a privileged scaffold in drug discovery, known for its broad spectrum of biological interactions. The presence of both bromine and nitrile functional groups in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further derivatization.

The molecular structure of 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile consists of a fused bicyclic system comprising a pyrrole ring and a pyridine ring, with the bromine substituent located at the 6-position and the nitrile group at the 3-position. This arrangement provides multiple sites for chemical modification, enabling the synthesis of diverse derivatives with tailored pharmacological properties. The compound’s ability to serve as a building block for more complex molecules has made it an attractive candidate for medicinal chemists exploring novel therapeutic agents.

In recent years, there has been growing interest in 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile due to its potential applications in the development of small-molecule inhibitors targeting various biological pathways. One of the most compelling areas of research involves its use in designing kinase inhibitors, particularly those targeting tyrosine kinases, which are crucial in signal transduction pathways associated with cancer and inflammatory diseases. The pyrrolopyridine core is known to exhibit inhibitory activity against several kinases by mimicking ATP binding pockets or by interfering with key residues involved in substrate recognition.

Recent studies have demonstrated that derivatives of 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile can be modified to enhance their binding affinity and selectivity for specific kinases. For instance, researchers have explored the introduction of additional substituents at the 2-position or 4-position of the pyrrole ring to optimize interactions with target proteins. The bromine atom at the 6-position serves as a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the integration of aryl or amino acid moieties into the molecule.

The nitrile group at the 3-position adds another layer of reactivity, enabling transformations such as hydrolysis to form carboxylic acids or reduction to yield amides. These functional groups are particularly useful in medicinal chemistry for introducing polar moieties that can improve solubility or binding interactions with biological targets. Moreover, the electron-withdrawing nature of the nitrile group can modulate electronic properties, influencing both metabolic stability and pharmacokinetic profiles.

One notable application of 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile is in the synthesis of antiviral agents. The pyrrolopyridine scaffold has been shown to interact with viral proteases and polymerases, making it a viable candidate for developing inhibitors against RNA viruses. The bromine substituent allows for selective modifications that can fine-tune binding interactions with viral enzymes without affecting host cell proteins. Additionally, the nitrile group can be utilized to introduce charged or polar functionalities that enhance membrane permeability or target-specific viral protease active sites.

Another emerging area involves using 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile as a precursor in the development of neurokinin receptor antagonists. Neurokinin receptors (NKRs) are G protein-coupled receptors involved in various physiological processes, including pain perception and inflammation. Small-molecule antagonists targeting these receptors have shown promise in treating conditions such as neuropathic pain and migraine headaches. The structural flexibility of 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile allows medicinal chemists to design molecules that selectively bind to specific NKR subtypes while minimizing off-target effects.

The synthesis of 6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile typically involves multi-step organic transformations starting from readily available precursors such as 2-aminothiophene or indole derivatives. Key steps often include cyclization reactions to form the fused heterocyclic system followed by halogenation and cyanation to introduce the bromine and nitrile functional groups respectively. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In conclusion,6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile (CAS No. 1260386-78-4) represents a valuable building block in pharmaceutical research due to its structural versatility and potential biological activities. Its utility spans across multiple therapeutic areas including oncology, virology, and neuroscience. As research continues to uncover new applications and synthetic strategies for this compound,6-Bromo-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile is poised to remain a cornerstone in drug discovery efforts aimed at developing next-generation therapeutic agents.